Cas no 57636-31-4 (Phenol, 4-imidazo[1,2-a]pyridin-2-yl-)

• Product Name: Phenol, 4-imidazo[1,2-a]pyridin-2-yl-
• CAS No: 57636-31-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 344758
• PubChem ID: 818333
• Update Time: 2025-11-02

Phenol, 4-imidazo[1,2-a]pyridin-2-yl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-imidazo[1,2-a]pyridin-2-yl-
• 4-imidazo[1,2-a]pyridin-2-ylphenol
• Oprea1_589769
• CHEMBL1621581
• 4-(Imidazo[1,2-a]pyridin-2-yl)phenol
• DTXSID60355947
• BDBM50269836
• CS-0453741
• 4-{IMIDAZO[1,2-A]PYRIDIN-2-YL}PHENOL
• XTZDIUGVJZDRGY-UHFFFAOYSA-N
• SCHEMBL3304334
• 2-(4-Hydroxylphenyl)imidazo[1,2-a]pyridine
• 57636-31-4
• 2-(4'-hydroxyphenyl)imidazo[1,2-a]pyridine
• 4-Imidazo[1,2-a]pyridin-2-ylphenol, AldrichCPR

• MDL： MFCD00503570
• Inchi： 1S/C13H10N2O/c16-11-6-4-10(5-7-11)12-9-15-8-2-1-3-13(15)14-12/h1-9,16H
• InChI Key： XTZDIUGVJZDRGY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Phenol, 4-imidazo[1,2-a]pyridin-2-yl-

Phenol, 4-imidazo[1,2-a]pyridin-2-yl- (CAS No. 57636-31-4): Properties, Applications, and Market Insights

Phenol, 4-imidazo[1,2-a]pyridin-2-yl- (CAS No. 57636-31-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, which combines a phenol moiety with an imidazo[1,2-a]pyridine group, exhibits properties that make it valuable in pharmaceuticals, agrochemicals, and material science. In this article, we will explore its chemical properties, synthesis methods, applications, and the latest market trends.

The molecular formula of Phenol, 4-imidazo[1,2-a]pyridin-2-yl- is C13H10N2O, with a molecular weight of 210.23 g/mol. Its structure features a phenol group attached to the 4-position of an imidazo[1,2-a]pyridine ring, which contributes to its electronic properties and reactivity. This combination allows the compound to participate in various chemical reactions, making it a useful intermediate in organic synthesis. Researchers have noted its potential in drug discovery, particularly due to the imidazo[1,2-a]pyridine scaffold, which is known for its bioactivity.

One of the most discussed topics in recent scientific literature is the role of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. Compounds like Phenol, 4-imidazo[1,2-a]pyridin-2-yl- are being investigated for their potential as antimicrobial agents, anti-inflammatory drugs, and even anticancer therapeutics. The presence of the phenol group enhances the compound's ability to interact with biological targets, making it a promising candidate for further research. This aligns with the growing demand for novel small-molecule drugs in the pharmaceutical industry.

In addition to its pharmaceutical applications, Phenol, 4-imidazo[1,2-a]pyridin-2-yl- has found use in agrochemical research. Its structural features make it a potential building block for developing new pesticides and herbicides. The imidazo[1,2-a]pyridine core is known to exhibit insecticidal and fungicidal properties, which could address current challenges in crop protection. With the increasing focus on sustainable agriculture, this compound is being explored as a greener alternative to traditional agrochemicals.

The synthesis of Phenol, 4-imidazo[1,2-a]pyridin-2-yl- typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in catalytic methods have improved the efficiency of its production, reducing costs and environmental impact. Researchers are also investigating green chemistry approaches, such as solvent-free reactions and microwave-assisted synthesis, to further optimize its manufacturing process.

From a market perspective, the demand for imidazo[1,2-a]pyridine-based compounds is on the rise, driven by their applications in drug development and agrochemicals. The global market for such intermediates is expected to grow significantly in the coming years, with Phenol, 4-imidazo[1,2-a]pyridin-2-yl- playing a notable role. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients.

In conclusion, Phenol, 4-imidazo[1,2-a]pyridin-2-yl- (CAS No. 57636-31-4) is a compound of great interest due to its diverse applications and potential in cutting-edge research. Its unique structure, combined with its reactivity and bioactivity, makes it a valuable asset in pharmaceuticals, agrochemicals, and beyond. As scientific advancements continue, this compound is likely to play an even more significant role in addressing global challenges in health and agriculture.